molecular formula C19H18N2O4S B8291493 3,4-Dimethoxy-N-[5-(phenyl)-pyridine-2-yl]benzenesulfonamide

3,4-Dimethoxy-N-[5-(phenyl)-pyridine-2-yl]benzenesulfonamide

Cat. No.: B8291493
M. Wt: 370.4 g/mol
InChI Key: FISDRBOLHYESMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Dimethoxy-N-[5-(phenyl)-pyridine-2-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C19H18N2O4S and its molecular weight is 370.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H18N2O4S

Molecular Weight

370.4 g/mol

IUPAC Name

3,4-dimethoxy-N-(5-phenylpyridin-2-yl)benzenesulfonamide

InChI

InChI=1S/C19H18N2O4S/c1-24-17-10-9-16(12-18(17)25-2)26(22,23)21-19-11-8-15(13-20-19)14-6-4-3-5-7-14/h3-13H,1-2H3,(H,20,21)

InChI Key

FISDRBOLHYESMP-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)S(=O)(=O)NC2=NC=C(C=C2)C3=CC=CC=C3)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-phenylpyridin-2-amine (340 mg, 2 mmol) in 10 mL of dry pyridine was added 3,4-dimethoxybenzenesulfonyl chloride (529 mg, 2.23 mmol). The solution was stirred at room temperature under Argon. After 19 h, the pyridine was removed in vacuo and flashed off with toluene, the solid residue was partitioned between EtOAc and 1M NaOH. The alkaline phase was made acidic and the solid was collected by filtration and dried in vacuo to give 511 mg of a solid. This was taken up in 5 mL of HOAc, diluted with 3 mL of water; crystallization took place to give 447 mg of a white crystalline product with mp 202-204° C.
Quantity
340 mg
Type
reactant
Reaction Step One
Quantity
529 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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